2-Propenamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-, (2E)-

• IUPAC Name: (E)-N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H18F3NO/c1-15(19-11-5-8-17-7-2-3-10-20(17)19)26-21(27)13-12-16-6-4-9-18(14-16)22(23,24)25/h2-15H,1H3,(H,26,27)/b13-12+/t15-/m1/s1
• InChI Key: VBPYIHPPRFXGAK-RDRICISKSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C=CC3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)NC(=O)/C=C/C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H18F3NO
• Molecular Weight: 369.4 g/mol
• CAS No.: 1095393-66-0

Description

“2-Propenamide, N-[(1R)-1-(1-naphthalenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-, (2E)-” is a chemical compound with the CAS number 1095393-66-0. Its molecular formula is C22H18F3NO and it has a molecular weight of 369.386.

Scientific Research Applications

Photoresist Development in Polymer Science

One application of related compounds is in the development of photoresist materials. A study by Fujigaya and Ueda (2000) elaborates on a poly(propyleneimine)-based alkaline soluble dendrimer developed through the Michael addition reaction involving similar compounds. This material demonstrated solubility in common organic solvents and transparency in films above 300nm, making it potentially useful in photoresist systems (Fujigaya & Ueda, 2000).

Potential in Histone Deacetylase Inhibition

Compounds structurally similar to 2-Propenamide have been investigated for their role in inhibiting human histone deacetylase (HDAC). Remiszewski et al. (2003) synthesized a series of N-hydroxy-3-phenyl-2-propenamides as novel HDAC inhibitors, demonstrating potent enzyme inhibition and cellular growth inhibition in human carcinoma cell lines (Remiszewski et al., 2003).

Fluorescence in Polymer Chemistry

Another study by Ren et al. (1999) on a compound similar to 2-Propenamide, demonstrates its use in creating a copolymerizable fluorescent monomer. This monomer exhibits dual fluorescence due to twisted intramolecular charge transfer in the excited state, showing potential applications in polymer chemistry and materials science (Ren et al., 1999).

Antimicrobial Activity

Evren, Yurttaş, and Yılmaz-Cankilic (2020) synthesized derivatives of N-(naphthalen-1-yl)propanamide, closely related to 2-Propenamide, studying their antimicrobial activity. These compounds showed notable activity against various bacteria and fungi species, highlighting their potential in antimicrobial applications (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

Drug Metabolism and Pharmacokinetics

In the field of pharmacology, similar compounds have been used to study drug metabolism and pharmacokinetics. Tatee et al. (1979) explored the tritium-labeled antiestrogen compound, U 23469, revealing insights into its metabolic pathways and potential biological significance (Tatee et al., 1979).